7-Fluoro-3-thiophen-3-yl-quinoline

• Molecular Formula: C13H8FNS
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 7-fluoro-3-thiophen-3-ylquinoline
• InChI: InChI=1S/C13H8FNS/c14-12-2-1-9-5-11(7-15-13(9)6-12)10-3-4-16-8-10/h1-8H
• InChI Key: OQYVAKAMHRACJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC=C(C=C21)C3=CSC=C3)F

Description

7-Fluoro-3-thiophen-3-yl-quinoline is a heterocyclic compound featuring a quinoline core substituted with a fluorine atom at the 7-position and a thiophen-3-yl group at the 3-position. Its molecular formula is inferred as C₁₃H₈FN₃S based on structural analogs listed in the evidence (e.g., Drug ID [533862] in ).

Quinoline derivatives are widely studied for their optoelectronic and biological activities. The fluorine substituent enhances electronegativity and metabolic stability, while the thiophene group contributes to π-conjugation and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Substituent Variations

The compound’s closest analogs, as identified in , include:

Compound Name	Substituents (Position)	Drug ID	Key Structural Differences
6-Methoxy-3-thiophen-3-yl-quinoline	Methoxy (6), Thiophen-3-yl (3)	[533862]	Methoxy (electron-donating) vs. Fluoro (electron-withdrawing)
7-Methoxy-3-thiophen-3-yl-quinoline	Methoxy (7), Thiophen-3-yl (3)	[533862]	Methoxy at 7-position vs. Fluoro at 7-position
7-Chloro-3-pyridin-4-yl-quinoline	Chloro (7), Pyridin-4-yl (3)	[533872]	Chloro (larger, less electronegative) vs. Fluoro; Pyridine vs. Thiophene

Key Observations:

• Steric Considerations : Thiophene (smaller, planar) vs. pyridine (bulkier, polar) at the 3-position may influence solubility and membrane permeability.

Electronic and Material Properties

Quinoline derivatives are utilized in conductive polymers (). The fluorine atom in 7-Fluoro-3-thiophen-3-yl-quinoline could lower the polymer’s bandgap compared to methoxy analogs, enhancing charge transport in optoelectronic devices .